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Cat. No.: B1680569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Revexepride is a potent and selective serotonin 5-HT₄ receptor agonist. Agents in this class

are known as prokinetic drugs, designed to enhance gastrointestinal (GI) motility. The primary

mechanism involves stimulating 5-HT₄ receptors on enteric neurons, which enhances the

physiological release of acetylcholine. This increase in acetylcholine promotes coordinated

contractions of the GI tract, accelerating transit. While clinical trials have evaluated

revexepride for conditions like gastroparesis and GERD, preclinical assessments in rodent

models are crucial for characterizing its fundamental effects on intestinal transit. Although

specific preclinical data for revexepride remains largely unpublished, its mechanism of action

is well-understood through the study of similar 5-HT₄ agonists.

These application notes provide detailed protocols for measuring the effects of compounds like

revexepride on intestinal transit in rodents, utilizing established methodologies. Data from

studies on prucalopride, a structurally related and well-characterized 5-HT₄ agonist, are

presented as a representative example to illustrate expected outcomes.
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Revexepride, like other 5-HT₄ agonists, mimics the action of endogenous serotonin at the 5-

HT₄ receptor subtype. These receptors are G-protein coupled receptors predominantly found

on neurons in the gastrointestinal tract.
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1. Fasting
(6-18 hours, water ad libitum)

2. Compound Administration
(Revexepride or Vehicle, e.g., PO, IP)

3. Absorption Period
(e.g., 30-60 minutes)

4. Oral Gavage of Charcoal Meal
(e.g., 5% Charcoal in 10% Gum Arabic)

5. Transit Period
(e.g., 15-30 minutes)

6. Euthanasia & Dissection
(Cervical dislocation)

7. Measurement
- Total small intestine length

- Distance traveled by charcoal

8. Calculation
% Transit = (Distance Traveled / Total Length) x 100
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1. Fasting (Optional, e.g., 4-12 hours)
Standardizes gut content

2. Compound Administration
(Revexepride or Vehicle)

3. Absorption Period
(e.g., 30 minutes)

4. Light Anesthesia
(e.g., Isoflurane)

5. Bead Insertion
(3mm glass bead, 2cm into distal colon)

6. Recovery & Observation
(Place in clean, individual cage)

7. Record Time to Expulsion
(Start timer upon waking, set cutoff time, e.g., 120 min)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680569?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

